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Abstract: This document provides detailed application notes and experimental protocols for the

use of tetraethylene glycol (TEG) in natural gas dehydration research. It is intended for

researchers, scientists, and professionals in the energy and chemical engineering fields. The

content covers the fundamental principles of glycol dehydration, experimental setups, operating

procedures, and analytical methods for process monitoring and efficiency evaluation.

Introduction
Natural gas produced from reservoirs is typically saturated with water vapor. The presence of

water can lead to several operational problems, including:

Hydrate formation: At high pressures and low temperatures, water can combine with

hydrocarbons to form solid, ice-like structures called hydrates, which can plug pipelines and

equipment.

Corrosion: In the presence of acid gases like CO₂ and H₂S, water can form corrosive acids

that damage pipelines and infrastructure.

Reduced pipeline capacity: The condensation of water can lead to slug flow and reduce the

carrying capacity of pipelines.

Lower heating value: Water vapor in natural gas lowers its energy content.
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To mitigate these issues, natural gas is dehydrated to meet pipeline quality specifications,

typically requiring a water content of less than 7 pounds per million standard cubic feet

(lbs/MMSCF). Glycol dehydration is a widely used and cost-effective absorption process for

removing water from natural gas streams. Among the various glycols, tetraethylene glycol
(TEG) is often favored for its high dehydration efficiency, thermal stability, and low vapor

pressure, which minimizes glycol losses.[1]

This document outlines the principles and provides detailed protocols for conducting

laboratory-scale research on natural gas dehydration using TEG.

Principle of TEG Dehydration
The TEG dehydration process is based on the principle of absorption, where a liquid desiccant

(TEG) is used to remove water vapor from a gas stream. The process can be broadly divided

into two main stages: absorption and regeneration.

Absorption: Wet natural gas is brought into contact with lean (water-free) TEG in a contactor

tower. Due to its hygroscopic nature, TEG absorbs water from the natural gas. The dry gas

exits from the top of the contactor, while the water-rich TEG (rich glycol) is collected at the

bottom.

Regeneration: The rich glycol is heated in a reboiler to boil off the absorbed water. The

regenerated, lean TEG is then cooled and recirculated back to the contactor for continuous

dehydration.

Experimental Setup
A laboratory-scale TEG dehydration unit can be constructed to simulate the industrial process.

The setup typically consists of the following components:

Gas Inlet and Humidification System: To prepare a synthetic wet natural gas stream with a

known water content.

Inlet Scrubber: A vessel to remove any entrained liquid droplets from the gas stream before it

enters the contactor.
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Glycol Contactor (Absorber): A packed or trayed column where the gas and glycol streams

come into contact.

Glycol Regeneration System: Comprising a flash tank, a reboiler, and a stripping column to

remove water from the rich glycol.

Heat Exchangers: To conserve energy by exchanging heat between the hot lean glycol and

the cool rich glycol.

Pumps and Flow Controllers: To circulate the glycol and control the flow rates of gas and

liquid streams.

Instrumentation and Data Acquisition: To monitor and record process variables such as

temperature, pressure, and flow rates.

Experimental Protocols
Preparation of Solutions and Gases

Tetraethylene Glycol (TEG) Solution:

Use high-purity TEG (e.g., 99% or higher).

Prepare a lean TEG solution by heating it to the desired regeneration temperature

(typically 180-204°C) to remove any absorbed water.

The concentration of the lean TEG solution can be verified using methods like Karl Fischer

titration or by measuring its refractive index.

Synthetic Natural Gas:

Prepare a synthetic natural gas mixture with a composition representative of the gas to be

studied. A typical composition could be 85-95% methane, with smaller amounts of ethane,

propane, and other hydrocarbons.

The gas can be humidified by bubbling it through a temperature-controlled water bath to

achieve a known water saturation level.
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Dehydration Experiment Protocol
System Startup:

Pressurize the system with the synthetic natural gas to the desired operating pressure.

Start the circulation of the lean TEG solution at a predetermined flow rate.

Bring the gas flow to the desired rate.

Allow the system to reach a steady state, which can be monitored by observing constant

temperature, pressure, and outlet gas water content readings.

Sample Collection:

Gas Samples: Collect samples of the wet inlet gas and the dry outlet gas using gas

sampling bags or online analyzers.

Glycol Samples: Collect samples of the lean TEG entering the contactor and the rich TEG

exiting the contactor.

Process Monitoring:

Continuously monitor and record the following parameters:

Inlet and outlet gas temperature and pressure.

Contactor temperature and pressure.

Lean and rich glycol temperature and flow rate.

Reboiler temperature.

Analytical Protocols
Determination of Water Content in Natural Gas:

Dew Point Measurement (ASTM D1142): Use a chilled mirror dew point tester to

determine the dew point temperature of the gas, which can then be converted to water
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content using standard charts or equations.

Gas Chromatography (GC): A gas chromatograph equipped with a thermal conductivity

detector (TCD) can be used for the quantitative analysis of water in the gas stream.

Karl Fischer Titration: This is a highly accurate method for determining the water content in

both gas and liquid samples.

Determination of Glycol Concentration and Purity:

Gas Chromatography (GC): GC can be used to determine the concentration of TEG in

aqueous solutions.

High-Performance Liquid Chromatography (HPLC): HPLC is another chromatographic

technique suitable for the analysis of glycols.

Refractive Index: The refractive index of the glycol solution is a quick and simple method

to estimate its concentration.

Data Presentation
The following tables summarize typical quantitative data obtained from natural gas dehydration

experiments and simulations using TEG.

Table 1: Effect of TEG Circulation Rate on Dehydration Performance (Simulation Data)

TEG Circulation
Rate (m³/h)

Inlet Water Content
(lb/MMSCF)

Outlet Water
Content
(lb/MMSCF)

Water Removal
Efficiency (%)

3.5 19.84 6.8 65.7

10.0 19.84 5.5 72.3

15.0 19.84 5.0 74.8

20.0 19.84 4.9 75.3

25.47 19.84 4.783 75.9
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Source: Simulation data from a study on TEG dehydration.[2]

Table 2: Effect of Reboiler Temperature on TEG Purity and Water Content (Simulation Data)

Reboiler Temperature (°C) Lean TEG Purity (wt%)
Outlet Water Content
(lb/MMSCF)

180 98.5 8.5

190 99.0 6.2

200 99.5 4.1

204 99.7 3.5

Source: Typical performance data from simulation studies.

Table 3: Comparison of Dehydration Performance of TEG and TREG (Experimental Data)

Absorbent
Gas Flow Rate
(ml/min)

Initial Water
Vapor (%)

Final Water
Vapor (%)

Water Removal
Efficiency (%)

TEG 60 90 ~10 ~88.9

TREG 120 90 ~5 ~94.4

Source: Experimental data comparing TEG and TREG performance.

Visualizations
The following diagrams illustrate the key processes and workflows in TEG-based natural gas

dehydration.
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Caption: Process flow diagram of a typical TEG natural gas dehydration unit.
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1. Preparation
- Prepare TEG solution

- Prepare synthetic wet gas

2. System Startup
- Pressurize system

- Start glycol & gas flow
- Reach steady state

3. Sample Collection
- Inlet & Outlet Gas

- Lean & Rich Glycol

4. Sample Analysis
- Water Content (GC, KF, Dew Point)
- Glycol Concentration (GC, HPLC)

5. Data Analysis
- Calculate dehydration efficiency
- Evaluate process parameters
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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